Cas no 824976-23-0 (Phenol, 5-[(1E)-1-fluoro-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-methoxy-)

• Product name: Phenol, 5-[(1E)-1-fluoro-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-methoxy-
• CAS No: 824976-23-0
• MF: C₁₈H₁₉FO₅
• MW: 334.338869333267
• CID: 689536
• PubChem ID: 71418270

Phenol, 5-[(1E)-1-fluoro-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-[(1E)-1-fluoro-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-methoxy-
• 5-[1-fluoro-2-(3,4,5-trimethoxyphenyl)ethenyl]-2-methoxyphenol
• DTXSID30837588
• 824976-23-0

• Inchi： InChI=1S/C18H19FO5/c1-21-15-6-5-12(10-14(15)20)13(19)7-11-8-16(22-2)18(24-4)17(9-11)23-3/h5-10,20H,1-4H3
• InChI Key： MERONNUGBUIKIW-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)C(=CC2=CC(=C(C(=C2)OC)OC)OC)F)O

Computed Properties

• Exact Mass: 334.12165186g/mol
• Monoisotopic Mass: 334.12165186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 57.2Ų